Cas no 1804687-25-9 (2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)
1804687-25-9 structure
Product Name:2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
CAS No:1804687-25-9
MF:C9H6F2N2O2
MW:212.152948856354
CID:4876621
Update Time:2023-08-20
2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
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- Inchi: 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)13-7(4)8(10)11/h2,8H,1H3,(H,14,15)
- InChI Key: VQIKQRFNINLCRW-UHFFFAOYSA-N
- SMILES: FC(C1C(C)=CC(C(=O)O)=C(C#N)N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- XLogP3: 1.5
- Topological Polar Surface Area: 74
2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041665-1g |
2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid |
1804687-25-9 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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